Cas no 1353943-69-7 (N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide)
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopropyl-n-piperidin-2-ylmethyl-acetamide
- N-cyclopropyl-N-(piperidin-2-ylmethyl)acetamide
- AM92050
- N-Cyclopropyl-N-piperidin-2-ylmethylacetamide
- N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide
-
- Inchi: 1S/C11H20N2O/c1-9(14)13(11-5-6-11)8-10-4-2-3-7-12-10/h10-12H,2-8H2,1H3
- InChI Key: XFLFMSJQGGQLHB-UHFFFAOYSA-N
- SMILES: O=C(C)N(CC1CCCCN1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Topological Polar Surface Area: 32.299
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM496473-1g |
N-Cyclopropyl-N-(piperidin-2-ylmethyl)acetamide |
1353943-69-7 | 97% | 1g |
$882 | 2022-09-03 | |
| Fluorochem | 088175-1g |
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide |
1353943-69-7 | 1g |
£755.00 | 2022-03-01 |
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7): A Comprehensive Overview
N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl and piperidinyl moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Its molecular structure combines a cyclopropane ring with a piperidine scaffold, making it a versatile intermediate for synthesizing bioactive molecules.
The growing interest in N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide is partly due to its role in the development of novel therapeutic agents. Researchers are particularly intrigued by its potential as a central nervous system (CNS) modulator, given the pharmacological relevance of piperidine derivatives in neuroscience. Additionally, the cyclopropyl group is known to enhance metabolic stability, making this compound a valuable candidate for optimizing drug-like properties.
One of the most frequently asked questions about CAS 1353943-69-7 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its handling in laboratory settings. Furthermore, its stability at room temperature makes it suitable for long-term storage, a key consideration for researchers and manufacturers.
In the context of current trends, N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide aligns with the increasing demand for small-molecule modulators in drug development. With the rise of precision medicine and targeted therapies, compounds like this are being investigated for their ability to interact with specific biological targets. For instance, its structural features suggest potential applicability in G-protein-coupled receptor (GPCR) research, a hot topic in modern pharmacology.
Another area of interest is the synthetic accessibility of CAS 1353943-69-7. Organic chemists are exploring efficient routes to produce this compound with high yield and purity, as it serves as a precursor for more complex molecules. Recent advancements in catalytic amidation and ring-opening reactions have improved the scalability of its synthesis, addressing one of the common challenges in industrial applications.
From a commercial perspective, the market for N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide is expanding, driven by its utility in high-throughput screening and lead optimization. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for their R&D pipelines. Its compatibility with combinatorial chemistry techniques further enhances its appeal in drug discovery workflows.
Safety and regulatory compliance are also critical considerations for users of CAS 1353943-69-7. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and personal protective equipment (PPE) recommendations.
In summary, N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide (CAS 1353943-69-7) represents a promising compound in the realm of medicinal chemistry and pharmaceutical research. Its unique structural attributes, combined with its potential applications in CNS drug development and GPCR targeting, make it a subject of ongoing scientific inquiry. As the demand for innovative small-molecule therapeutics grows, this compound is poised to play a pivotal role in advancing drug discovery efforts worldwide.
1353943-69-7 (N-Cyclopropyl-N-piperidin-2-ylmethyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)